Cas no 19833-78-4 (Diethylamine Hydroiodide)

• Product Name: Diethylamine Hydroiodide
• CAS No: 19833-78-4
• MF: C₄H₁₂IN
• MW: 201.049253463745
• MDL: MFCD28384142
• CID: 206529
• PubChem ID: 253662122
• Update Time: 2025-06-12

Diethylamine Hydroiodide Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N-ethyl-, hydriodide (9CI)
• DIETHYLAMINE HYDROIODIDE
• diethylammonium iodide
• diethylazanium,iodide
• Diaethyl-amin,Hydrojodid
• Diaethylammonium-jodid
• di-ethylamine hydroiodide
• diethyl-amine,hydriodide
• EINECS 243-358-5
• hydroiodide of diethylamine
• N-ethylethanaminium iodide
• Greatcell Solar®
• N-ethylethanamine:hydroiodide
• diethylamine hydriodide
• N-Ethylethanamine--hydrogen iodide (1/1)
• D4643
• AKOS037645797
• 19833-78-4
• AS-63613
• MFCD28384142
• DTXSID90941670
• diethylazanium iodide
• Ethanamine, N-ethyl-, hydriodide (9CI)
• SCHEMBL8545941
• N-ethylethanamine;hydroiodide
• T70517
• YYMLRIWBISZOMT-UHFFFAOYSA-N
• Diethylamine Hydroiodide

• MDL： MFCD28384142
• Inchi： 1S/C4H11N.HI/c1-3-5-4-2;/h5H,3-4H2,1-2H3;1H
• InChI Key： YYMLRIWBISZOMT-UHFFFAOYSA-N
• SMILES： I.N(CC)CC

Computed Properties

• Exact Mass: 201.00100
• Monoisotopic Mass: 201.00145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 11.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Melting Point: 173.0 to 177.0 deg-C
• PSA: 12.03000
• LogP: 2.00490

Diethylamine Hydroiodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 36-44
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Diethylamine Hydroiodide

Introduction to Diethylamine Hydroiodide (CAS No. 19833-78-4)

Diethylamine Hydroiodide, with the chemical formula C₄H₁₁N·HI, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its unique CAS number 19833-78-4, has garnered considerable attention due to its versatile applications in synthetic chemistry and drug development. The combination of diethylamine and hydroiodic acid results in a crystalline solid that exhibits notable reactivity, making it a valuable intermediate in various chemical transformations.

The< strong>structure of Diethylamine Hydroiodide consists of a diethylamine cation (Et₂NH⁺) and a hydroiodide anion (I^-). This ionic nature contributes to its solubility in polar solvents, which is a critical factor in its utility as a reagent. In recent years, the compound has been extensively studied for its role in the synthesis of various pharmacologically active molecules. Its ability to facilitate nucleophilic substitutions and other organic reactions has made it indispensable in medicinal chemistry laboratories.

One of the most compelling aspects of Diethylamine Hydroiodide is its application in the synthesis of bioactive compounds. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, recent studies have highlighted its use in the preparation of antiviral and anticancer agents. The< strong>CAS number 19833-78-4 serves as a key identifier for this compound, ensuring accurate documentation and retrieval of research findings.

In the realm of drug development, Diethylamine Hydroiodide has been employed as a precursor in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating pathways that are dysregulated in diseases such as cancer and inflammation. The compound's ability to undergo facile functionalization has enabled chemists to tailor molecular structures with high precision, leading to the discovery of potent and selective drug candidates.

The< strong>pharmaceutical applications of Diethylamine Hydroiodide extend beyond drug synthesis. It has also been utilized in the preparation of chiral auxiliaries and catalysts, which are essential for enantioselective synthesis—a process critical for producing single-enantiomer drugs with improved efficacy and reduced side effects. The compound's role in asymmetric synthesis underscores its importance in modern medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the utility of Diethylamine Hydroiodide. Researchers have developed innovative protocols that utilize this compound to streamline synthetic routes, reducing both cost and environmental impact. These innovations align with the growing emphasis on sustainable chemistry practices, ensuring that Diethylamine Hydroiodide remains a relevant and valuable tool in pharmaceutical research.

The< strong>CAS number 19833-78-4 continues to be a crucial reference point for scientists investigating this compound's properties and applications. Detailed studies have been published on its spectroscopic characteristics, thermal stability, and compatibility with various reaction conditions. These studies not only enhance our understanding of Diethylamine Hydroiodide but also provide practical guidelines for its safe and effective use in laboratory settings.

In conclusion, Diethylamine Hydroiodide stands as a cornerstone compound in pharmaceutical chemistry, with its multifaceted applications driving innovation across multiple research domains. Its unique properties and reactivity make it an indispensable tool for chemists and pharmacologists striving to develop novel therapeutics. As research progresses, the significance of this compound is expected to grow, further solidifying its role as a key player in modern drug discovery.